2-(acetyloxy)-1,3,4(2H)-isoquinolinetrione

• IUPAC Name: (1,3,4-trioxoisoquinolin-2-yl) acetate
• InChI: InChI=1S/C11H7NO5/c1-6(13)17-12-10(15)8-5-3-2-4-7(8)9(14)11(12)16/h2-5H,1H3
• InChI Key: XSAXLRLTCDQLQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)ON1C(=O)C2=CC=CC=C2C(=O)C1=O
• Molecular Formula: C11H7NO5
• Molecular Weight: 233.18 g/mol

Description

2-(acetyloxy)-1,3,4(2H)-isoquinolinetrione, also known as acetylsalicylic anhydride, is a chemical compound that is commonly used in scientific research. It is a derivative of salicylic acid and is considered a non-steroidal anti-inflammatory drug (NSAID). Acetylsalicylic anhydride is a white crystalline powder that is soluble in water and ethanol.

Mechanism of Action

The mechanism of action of 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride is similar to that of other NSAIDs. It works by inhibiting the activity of cyclooxygenase (COX), an enzyme that is involved in the production of prostaglandins. Prostaglandins are molecules that are involved in the inflammatory response and are responsible for pain and fever. By inhibiting COX, 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride reduces the production of prostaglandins and thus reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
Acetylsalicylic anhydride has a number of biochemical and physiological effects. It is a potent anti-inflammatory agent and is commonly used to treat conditions such as arthritis, headache, and fever. It also has antithrombotic effects, meaning that it reduces the risk of blood clots. This is due to its ability to inhibit the activity of platelets, which are involved in the formation of blood clots.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride in lab experiments is its availability and low cost. It is also a relatively stable compound, meaning that it can be stored for long periods of time without significant degradation. However, one limitation is that it can be difficult to handle due to its reactivity and potential for explosive decomposition under certain conditions.

Future Directions

There are a number of potential future directions for research involving 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride. One area of interest is the development of new synthetic methods for producing the compound. Another area of research is the investigation of its potential as a therapeutic agent for other conditions, such as cancer. Additionally, there is ongoing research into the mechanisms of action of 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride and its effects on various physiological processes.

Synthesis Methods

The most common method for synthesizing 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride is through the reaction of salicylic acid with acetic anhydride. The reaction produces 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic anhydride and acetic acid as byproducts. The process is typically carried out under acidic conditions and requires careful temperature control.

Scientific Research Applications

Acetylsalicylic anhydride has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of other compounds, such as 2-(acetyloxy)-1,3,4(2H)-isoquinolinetrionelic acid (aspirin). It is also used as a reagent in various chemical reactions, including the acetylation of amines and alcohols.